Cas no 133676-09-2 ((R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate)
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate is a chiral ester derivative with potential applications in liquid crystal materials and advanced organic synthesis. Its asymmetric carbon center and extended alkyl chain contribute to tailored mesomorphic properties, while the ester linkages enhance thermal stability. This compound is suited for research in functional materials and optoelectronic applications.
133676-09-2 structure
Product name:(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate Chemical and Physical Properties
Names and Identifiers
-
- (R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate
- (R)-2-Octyl 4-[4-(Hexyloxy)benzoyloxy]benzoate
- BENZOIC ACID, 4-(HEXYLOXY)-, 4-[[[(1R)-1-METHYLHEPTYL]OXY]CARBONYL]PHENYL ESTER
- R811
- 4-[4-(Hexyloxy)benzoyloxy]benzoic Acid (R)-2-Octyl Ester
- (+)-S 811
- ZLI 3786
- O0460
- Benzoic acid,4-(hexyloxy)-,4-[[[(1R)-1-methylheptyl]oxy]carbonyl]phenyl ester
- R 811
- SCHEMBL9754649
- AKOS022180676
- 4-(hexyloxy)benzoic acid 4-[[[(1R)-1-methylheptyl]oxy]carbonyl]phenyl ester
- C72339
- CS-0152327
- 4-{[(2R)-octan-2-yloxy]carbonyl}phenyl 4-(hexyloxy)benzoate
- PLGPDUBTEHIWRH-JOCHJYFZSA-N
- [4-[(2R)-octan-2-yl]oxycarbonylphenyl] 4-hexoxybenzoate
- MFCD21603881
- R811 Right
- 133676-09-2
- DS-16059
- (R)-2-Octyl 4-[4-(Hexyloxy)benzoyloxy]benzoate, >/=98%
-
- MDL： MFCD21603881
- Inchi： 1S/C28H38O5/c1-4-6-8-10-12-22(3)32-27(29)23-15-19-26(20-16-23)33-28(30)24-13-17-25(18-14-24)31-21-11-9-7-5-2/h13-20,22H,4-12,21H2,1-3H3/t22-/m1/s1
- InChI Key： PLGPDUBTEHIWRH-JOCHJYFZSA-N
- SMILES： O(C(C1C([H])=C([H])C(=C([H])C=1[H])OC(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)=O)[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 454.27204
- Monoisotopic Mass: 454.27192431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 17
- Complexity: 532
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.8
- XLogP3: 8.8
Experimental Properties
- Density: 1.049±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 47.0 to 51.0 deg-C
- Solubility: Insuluble (2.2E-6 g/L) (25 ºC),
- PSA: 61.83
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB474647-1 g |
(R)-2-Octyl 4-[4-(hexyloxy)benzoyloxy]benzoate, 98%; . |
133676-09-2 | 98% | 1g |
€203.60 | 2023-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1222967-1g |
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate |
133676-09-2 | 98% | 1g |
￥157.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1222967-10g |
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate |
133676-09-2 | 98% | 10g |
￥1567.00 | 2024-08-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R42960-100mg |
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate |
133676-09-2 | 100mg |
¥86.0 | 2021-09-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1222967-100mg |
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate |
133676-09-2 | 97% | 100mg |
￥68 | 2023-04-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R42960-1g |
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate |
133676-09-2 | 95% | 1g |
¥116.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R42960-5g |
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate |
133676-09-2 | 95% | 5g |
¥561.0 | 2024-07-19 | |
| TRC | O148600-10mg |
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate |
133676-09-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
| Alichem | A019098933-1g |
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate |
133676-09-2 | 95% | 1g |
151.50 USD | 2021-06-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R868079-250mg |
(R)-2-Octyl 4-[4-(Hexyloxy)benzoyloxy]benzoate |
133676-09-2 | ≥98% | 250mg |
￥124.00 | 2022-09-28 |
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate Related Literature
-
Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
-
Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
-
Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
-
Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
-
M. Amirul Islam,Ahasanul Karim,Chee Wai Woon,Baranitharan Ethiraj,Abu Yousuf RSC Adv., 2017,7, 4798-4805
133676-09-2 ((R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate) Related Products
- 112901-67-4([1,1'-Biphenyl]-4-carboxylicacid, 4'-(octyloxy)-, 4-[[[(1S)-1-methylheptyl]oxy]carbonyl]phenyl ester)
- 2228552-76-7(2-(aminomethyl)-3,4,4,4-tetrafluorobutan-1-ol)
- 1510494-05-9((2-cyclopropylphenyl)methanesulfonyl chloride)
- 1326892-20-9(1-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-methoxyphenyl)piperazine)
- 87976-71-4(Propanoic-1-13C acid,2-oxo-, sodium salt (1:1))
- 1239866-90-0(N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide)
- 37939-50-7(1,2,7-Heptanetriol)
- 2172252-31-0(4-(2,2-dimethylcyclopropyl)methylpyrrolidin-3-ol)
- 1006365-14-5(2(1H)-Pyridinone, 6-(2-quinolinyl)-)
- 1862735-91-8(4-(Azetidin-3-yloxymethyl)cyclohexan-1-ol)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:133676-09-2)(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate
Purity:99%
Quantity:25g
Price ($):569.0
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
(CAS:133676-09-2)R811
Purity:99.500%
Quantity:Gram-Ton
Price ($):Inquiry